Cas no 1394346-20-3 (Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide)

• Product Name: Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide
• CAS No: 1394346-20-3
• MF: C₁₄H₂₂BO₃P
• MW: 280.107445240021
• MDL: MFCD32206505
• CID: 4593793
• PubChem ID: 57660147
• Update Time: 2025-05-20

Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

• Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide
• 2-(4-dimethylphosphorylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Phosphine oxide, dimethyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• AS-73854
• 1394346-20-3
• EN300-6751017
• Dimethyl[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phosphine oxide
• CS-0046427
• Z3386909543
• SCHEMBL12004591
• AKOS037647494
• XFBGUSJMWBCZDC-UHFFFAOYSA-N
• D72134

• MDL： MFCD32206505
• Inchi： 1S/C14H22BO3P/c1-13(2)14(3,4)18-15(17-13)11-7-9-12(10-8-11)19(5,6)16/h7-10H,1-6H3
• InChI Key： XFBGUSJMWBCZDC-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)=O

Computed Properties

• Exact Mass: 280.1399617 g/mol
• Monoisotopic Mass: 280.1399617 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Molecular Weight: 280.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide

Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide: A Comprehensive Overview

Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide is a highly specialized organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, with the CAS number 1394346-20-3, is characterized by its unique structural features and versatile applications. The presence of a phosphine oxide moiety and a boronic ester group makes it an intriguing candidate for various synthetic transformations and functional material development.

The molecular structure of Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide consists of a phenyl ring substituted with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group and a phosphine oxide unit. This configuration imparts remarkable reactivity and stability, making it suitable for use in cross-coupling reactions and as a ligand in catalytic systems. The boronic ester functionality is particularly noteworthy as it facilitates the Suzuki-Miyaura coupling reaction, a cornerstone of modern organic synthesis.

In recent years, there has been an increasing interest in the development of novel phosphine oxide derivatives due to their potential applications in pharmaceuticals and advanced materials. The compound Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide has been extensively studied for its role in the synthesis of complex organic molecules. Its ability to act as a protecting group for boronic acids and its participation in transition metal-catalyzed reactions have made it a valuable tool in synthetic chemistry.

One of the most compelling aspects of this compound is its utility in pharmaceutical research. Phosphine oxides have been shown to exhibit various biological activities, including anti-inflammatory and anticancer properties. The specific structural features of Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide make it an attractive scaffold for designing new drug candidates. Researchers have leveraged its reactivity to develop novel molecules that target specific disease pathways.

The synthesis of Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide involves multi-step organic transformations that highlight the compound's synthetic versatility. The boronic ester group can be easily introduced via lithiation followed by reaction with trialkyl borates or other boronic acid derivatives. This step is crucial for subsequent cross-coupling reactions that expand the molecular diversity of the final product.

In the realm of materials science, this compound has found applications in the development of advanced polymers and coatings. The phosphine oxide unit imparts thermal stability and flame retardancy to polymers when incorporated into their backbone or as a side chain. Additionally, the boronic ester functionality allows for post-polymerization modifications through click chemistry approaches.

The latest research on Dimethyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)phosphine oxide has explored its potential in nanotechnology. Its ability to form stable complexes with metal ions has led to the development of novel catalysts for industrial processes. These catalysts exhibit high efficiency and selectivity in various transformations.

The environmental impact of using this compound has also been a focus of recent studies. Researchers are investigating methods to minimize waste and improve the sustainability of its synthesis. Green chemistry principles are being applied to develop more eco-friendly routes that reduce reliance on hazardous reagents.

In conclusion，Dimethyl(4-(4， 4， 5， 5-tetramethyl-l， 3， 2-dioxaborol-an-l， -yI)-phenyI)-phosphine oxi de represents a significant advancement in organophosphorus chemistry with wide-ranging applications across multiple disciplines。 Its unique structural features and reactivity make it an indispensable tool for researchers working on cutting-edge synthetic methodologies。 As our understanding of its properties continues to grow，we can expect even more innovative uses to emerge from future research endeavors。